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For Researchers, Scientists, and Drug Development Professionals

Once a critical component in wartime ordnance and later a key innovation in commercial

blasting agents, methylamine nitrate has a storied history in the field of energetic materials.

This potent oxidizer salt, while less ubiquitous than ammonium nitrate, possesses unique

properties that have secured its place in specialized explosive formulations. This technical

guide provides an in-depth exploration of the historical development, chemical properties,

synthesis, and performance characteristics of methylamine nitrate in explosives, tailored for a

scientific audience.

A Historical Trajectory: From Wartime Expedient to
Commercial Innovation
Methylamine nitrate first gained prominence during World War II, where it was utilized by

German chemists in various explosive compositions.[1][2][3] Its favorable oxygen balance

compared to ammonium nitrate made it a valuable ingredient, enabling more efficient and

complete combustion within explosive formulations.[2][3]

Following the war, the widespread availability and low cost of ammonium nitrate-based

explosives, such as ANFO (Ammonium Nitrate/Fuel Oil), led to a decline in the use of

methylamine nitrate.[3] However, the 1960s and 1970s witnessed a resurgence of interest in

this compound, spearheaded by E.I. du Pont de Nemours and Company (DuPont).[1][3] In their
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quest for a safer and more effective replacement for nitroglycerin-based dynamite, DuPont

developed the "Tovex" line of water-gel explosives.[1][4]

A key innovation in the Tovex formulations was the use of methylamine nitrate, referred to by

DuPont as PR-M, as a sensitizer for ammonium nitrate.[1][2] This combination offered

significant advantages over traditional dynamite, including lower toxicity, safer manufacturing

and handling, and improved performance in wet conditions.[1][5] The Tovex family of

explosives, with their methylamine nitrate component, proved to be a commercial success

and largely replaced dynamite in many industrial applications.[1]

Physicochemical and Explosive Properties
Methylamine nitrate (CH₃NH₃NO₃) is the salt formed from the neutralization of methylamine

with nitric acid.[2][3] Its molecular and explosive properties are summarized in the tables below.

Physicochemical Properties of Methylamine

Nitrate

Property Value

Molecular Formula CH₆N₂O₃[2][6]

Molar Mass 94.07 g/mol [2][6]

Appearance Colorless crystalline solid

Melting Point 104.7–108.5 °C[3]

Boiling Point 206.8 °C[3]

Density 1.243 g/cm³ at 20°C[3]

Solubility in Water Highly soluble[3]
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Explosive Properties of Methylamine Nitrate

and Formulations

Property Value

Tovex (Ammonium Nitrate & Methylamine

Nitrate based)

Detonation Velocity ~4,000 - 6,300 m/s[1][3]

Pure Methylamine Nitrate (Data Limited)

Heat of Explosion (calculated) Data not readily available in searches

Impact Sensitivity (BAM Fallhammer) Data not readily available in searches

Friction Sensitivity (BAM Friction Test) Data not readily available in searches

Experimental Protocols
Synthesis of Methylamine Nitrate
A common laboratory-scale synthesis of methylamine nitrate involves the neutralization of

methylamine with nitric acid. A detailed industrial method involves the reaction of ammonium

nitrate with formaldehyde.

Method 1: Neutralization

Reaction Setup: A solution of methylamine in water is placed in a reaction vessel equipped

with a stirrer and a cooling bath.

Acid Addition: A stoichiometric amount of nitric acid is slowly added to the methylamine

solution while maintaining a low temperature (typically below 30°C) to control the exothermic

reaction.

Neutralization: The nitric acid is added until the solution reaches a neutral pH.

Crystallization: The resulting solution is then concentrated by evaporation, and methylamine
nitrate is crystallized out of the solution.
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Purification: The crystals are filtered, washed with a cold solvent (e.g., ethanol), and dried.

Method 2: From Ammonium Nitrate and Formaldehyde

This method produces a mixture of methylamine nitrates.

Reaction Mixture: A mixture of 800 parts by weight of ammonium nitrate, 620 parts by weight

of 37% commercial-grade formaldehyde, and 50 parts by weight of sodium formate is

prepared.[7]

Heating: The mixture is slowly heated to 70-80°C. The exothermic reaction will then raise the

temperature to 95-100°C.[7]

Reaction Maintenance: The temperature is maintained at 100-105°C with additional heating

for 2 hours.[7]

Evaporation and Neutralization: The resulting reaction mixture, containing unreacted

ammonium nitrate and a methylamine nitrate mixture, can be evaporated to the desired

water content. The distillate, containing a minor amount of formic acid, can be neutralized

with ammonia.[7]

Performance Testing
Detonation Velocity Measurement (D'Autriche Method)

This method compares the detonation velocity of the test explosive with that of a detonating

cord with a known, stable detonation velocity.

A column of the explosive to be tested is prepared.

Two points are marked on the explosive column at a known distance apart.

A length of detonating cord is laid out, and its midpoint is marked.

Two detonators are inserted into the explosive column at the marked points.

The ends of the detonating cord are initiated simultaneously by the detonation of the

explosive column.
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The point where the two detonation waves in the cord collide is marked.

The distance from the midpoint of the cord to the collision point is measured.

The detonation velocity of the explosive is then calculated based on the known velocity of

the detonating cord and the measured distances.

Impact Sensitivity (BAM Fallhammer Test)

This test determines the energy required to cause a sample to react (explode or deflagrate)

upon impact.

A small sample of the explosive is placed in a standardized apparatus consisting of a steel

anvil and a drop weight.

The drop weight is released from a specific height, impacting the sample.

Observations are made for any signs of reaction (e.g., flash, smoke, or audible report).

The test is repeated at various drop heights to determine the 50% probability of initiation (the

height at which there is a 50% chance of a reaction).

The impact energy is calculated from the mass of the drop weight and the drop height.

Friction Sensitivity (BAM Friction Test)

This test assesses the sensitivity of an explosive to frictional stimuli.

A small amount of the explosive is placed on a porcelain plate.

A porcelain pin is then subjected to a specific load and drawn across the sample at a

constant speed.

The test is repeated with increasing loads until a reaction (e.g., crackling, sparks, or ignition)

is observed.

The friction sensitivity is reported as the load at which a reaction occurs.
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Logical Relationships and Pathways
Synthesis of Methylamine Nitrate
The synthesis of methylamine nitrate from methylamine and nitric acid is a straightforward

acid-base neutralization reaction.

Methylamine (CH₃NH₂)

Methylamine Nitrate (CH₃NH₃NO₃)

+ Nitric Acid

Nitric Acid (HNO₃)

Water (H₂O)byproduct

Click to download full resolution via product page

Caption: Synthesis of Methylamine Nitrate via Neutralization.

Thermal Decomposition of Methylamine Nitrate
The thermal decomposition of methylamine nitrate is a complex process that can proceed

through various pathways depending on the conditions. A simplified representation of a

potential initial decomposition step is the dissociation into its constituent amine and acid,

followed by further reactions.

Methylamine Nitrate (CH₃NH₃NO₃) Heat (Δ)

Methylamine (CH₃NH₂)
Dissociation

Nitric Acid (HNO₃)
Dissociation

Decomposition Products
(N₂O, H₂O, etc.)

Further Reactions

Further Reactions

Click to download full resolution via product page

Caption: Simplified Thermal Decomposition Pathway of Methylamine Nitrate.
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In conclusion, methylamine nitrate has played a significant, albeit sometimes overlooked, role

in the history of explosives. Its unique properties offered advantages in both military and

commercial applications, driving innovations in explosive formulations. While specific

quantitative data on the pure compound remains somewhat elusive in open literature, its

performance as a key component in mixtures like Tovex is well-documented, solidifying its

importance in the field of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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